Cas no 763113-22-0 (Olaparib)
Olaparib is a poly(ADP-ribose) polymerase (PARP) inhibitor that offers targeted therapeutic potential in treating various cancers, particularly those with BRCA1 and BRCA2 mutations. By inhibiting PARP enzyme activity, Olaparib enhances the efficacy of platinum-based chemotherapies and reduces DNA repair capacity, leading to increased tumor cell death.
Olaparib structure
Product Name:Olaparib
CAS No:763113-22-0
MF:C24H23FN4O3
MW:434.4628
MDL:MFCD13185161
CID:68782
PubChem ID:23725625
Update Time:2025-08-13
Olaparib Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzyl)phthalazin-1(2H)-one
- 4-[[3-[[4-(Cyclopropylcarbonyl)-1-piperazinyl]carbonyl]-4-fluorophenyl]Methyl]-1(2H)-phthalazinone
- KU 59436
- 1-(Cyclopropylcarbonyl)-4-[5-[(3,4-dihydro-4-oxo-1-phthalazinyl)Methyl]-2-fluorobenzoyl]piperazin
- Olaparid AZD2281
- Olaparib (AZD2281, Ku-0059436)
- Olaparid
- olaparib
- 1-(Cyclopropylcarbonyl)-4-[5-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-fluorobenzoyl]piperazine
- AZD2281
- Olaparib (AZD2281)
- Olaparib (AZD2281,AZD-2281,KU-0059436,KU-59436)
- AZD-2281
- azd2281 Olaparib
- AZD2281(olaparib)
- KU0059436
- KU-0059436
- Olaparib (AZD-2281)
- Lynparza
- AZD 2281
- WOH1JD9AR8
- 4-[3-(4-Cyclopropanecarbonyl-piperazine-1-carbonyl)-4-fluoro-benzyl]-2H-phthalazin-1-one
- 4-(3-{[4-(Cyclopropylcarbonyl)piperazin-1-Yl]c
- 1(2H)-PHTHALAZINONE, 4-((3-((4-(CYCLOPROPYLCARBONYL)-1-PIPERAZINYL)CARBONYL)-4-FLUOROPHENYL)METHYL)-
- Olaparib [USAN:INN]
- 4-(3-{[4-(Cyclopropylcarbonyl)piperazin-1-Yl]carbonyl}-4-Fluorobenzyl)phthalazin-1(2h)-One
- NCGC00238451-09
- CCG-264799
- 763113-22-0, Lynparza,
- BDBM27566
- 4-[(3-{[4-Cyclopropylcarbonyl)piperazin-4-yl]carbonyl}-4-fluorophenyl)methyl]phtalazin-1(2H)-one
- Z2227698469
- AZ-2281
- Olaparibum
- OLAPARIB COMPONENT OF KEYLYNK-010
- AZD2281,Olaparib, KU-0059436
- CHEBI:83766
- Olaparib (AZD2281; Ku-0059436)
- Olaparib- Bio-X
- CHEMBL521686
- 763113-22-0
- EX-A002
- OLAPARIB cpd
- HMS3870H03
- DB09074
- Olaparib (DISCONTINUED)
- 1021843-02-6
- BRD-K02113016-001-19-6
- GTPL7519
- OLAPARIB (MART.)
- GLXC-02796
- 09L
- AZ2281
- KEYLYNK-010 COMPONENT OLAPARIB
- J-503540
- OLAPARIB [MI]
- OLAPARIB [ORANGE BOOK]
- NCGC00238451-11
- 4-[(3-{[4-(Cyclopropylcarbonyl)piperazin-1-yl]carbonyl}-4-fluorophenyl)methyl]phthalazin-1(2H)-one
- PIPERAZINE, 1-(CYCLOPROPYLCARBONYL)-4-(5-((3,4-DIHYDRO-4-OXO-1-PHTHALAZINYL)METHYL)-2-FLUOROBENZOYL)-
- NCGC00238451-08
- L01XX46
- BRD-K02113016-001-15-4
- NSC-753686
- EN300-7542225
- MLS006010185
- (2H)-Phthalazinone, 4-((3-((4-(cyclopropylcarbonyl)-1-piperazinyl)carbonyl)-4-fluorophenyl)methyl)-
- SCHEMBL426568
- BCPP000360
- SS-4573
- HMS3426C03
- OLAPARIB [WHO-DD]
- AZD221
- OLAPARIB [USAN]
- BRD-K02113016-001-08-9
- EX-7210
- DTXSID60917988
- 4-{[3-(4-cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorophenyl]methyl}-1,2-dihydrophthalazin-1-one
- OLAPARIB [VANDF]
- AZD2281 , KU0059436
- SW218142-2
- OLAPARIB [JAN]
- 4-[[3-[[4-(Cyclopropylcarbonyl)-1-piperazinyl]carbonyl]-4-fluorophenyl]methyl]-1(2H)-phthalazinone; AZD 2281; KU 0059436; KU 59436; 1-(Cyclopropylcarbonyl)-4-[5-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-fluorobenzoyl]piperazine;
- SMR004701291
- Olaparib (JAN/USAN/INN)
- NSC-747856
- UNII-WOH1JD9AR8
- NCGC00238451-01
- AZD-2281 (Olaparib)?
- D09730
- AKOS005145764
- HMS3746K07
- HMS3295I09
- 4-[3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorobenzyl]phthalazin-1(2H)-one
- NCGC00238451-02
- NSC753686
- s1060
- SB14617
- SY040527
- 4-({3-[(4-cyclopropanecarbonylpiperazin-1-yl)carbonyl]-4-fluorophenyl}methyl)-1,2-dihydrophthalazin-1-one
- Lynparza (TN)
- OLAPARIB [MART.]
- Olaparib [INN]
- MFCD13185161
- 4-(3-((4-(cyclopropylcarbonyl)piperazin-1-yl)carbonyl)-4-fluorobenzyl)phthalazin-1(2H)-one
- 4-((3-{(4-(cyclopropylcarbonyl)piperazin-1-yl)carbonyl}-4-fluorophenyl)methyl)phthalazin-1(2H)-one
- CS-0075
- NSC 747856
- NS00072449
- 4-[[3-[4-(Cyclopropanecarbonyl)piperazine-1-carbonyl]-4-fluorophenyl]methyl]-2H-phthalazin-1-one
- PARP inhibitor AZD2281
- 4-((3-((4-(CYCLOPROPYLCARBONYL)PIPERAZIN-1-YL)CARBONYL)-4-FLUOROPHENYL)METHYL)PHTHALAZIN-1(2H)-ONE
- 1(2H)-Phthalazinone, 4-[[3-[[4-(cyclopropylcarbonyl)-1-piperazinyl]carbonyl]-4-fluorophenyl]methyl]-
- BO164169
- Q7083106
- NSC747856
- FDLYAMZZIXQODN-UHFFFAOYSA-N
- C24H23FN4O3
- HMS3654G13
- KU-59436
- 937799-91-2
- Olaparib, KU-0059436
- BCP01872
- KU59436
- BRD-K02113016-001-09-7
- HY-10162
- Olaparib (AZD2281; KU0059436)
- AC-7939
- BCP9000363
- Olaparib
-
- MDL: MFCD13185161
- Inchi: 1S/C24H23FN4O3/c25-20-8-5-15(14-21-17-3-1-2-4-18(17)22(30)27-26-21)13-19(20)24(32)29-11-9-28(10-12-29)23(31)16-6-7-16/h1-5,8,13,16H,6-7,9-12,14H2,(H,27,30)
- InChI Key: FDLYAMZZIXQODN-UHFFFAOYSA-N
- SMILES: FC1C=CC(CC2C3=CC=CC=C3C(NN=2)=O)=CC=1C(N1CCN(CC1)C(C1CC1)=O)=O
Computed Properties
- Exact Mass: 434.17500
- Monoisotopic Mass: 434.17541877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 790
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.1
- XLogP3: 1.9
Experimental Properties
- Density: 1.43
- PSA: 86.37000
- LogP: 2.22320
Olaparib Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazard Category Code: 22-38-37-36
- Safety Instruction: 24/25-37/39
- HazardClass:IRRITANT
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Olaparib Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Olaparib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043403-250mg |
4-[(3-{[4-Cyclopropylcarbonyl)piperazin-4-yl]carbonyl}-4-fluorophenyl)methyl]phtalazin-1(2H)-one |
763113-22-0 | 95% | 250mg |
£78.00 | 2022-03-01 | |
| Fluorochem | 043403-1g |
4-[(3-{[4-Cyclopropylcarbonyl)piperazin-4-yl]carbonyl}-4-fluorophenyl)methyl]phtalazin-1(2H)-one |
763113-22-0 | 95% | 1g |
£123.00 | 2022-03-01 | |
| Fluorochem | 043403-5g |
4-[(3-{[4-Cyclopropylcarbonyl)piperazin-4-yl]carbonyl}-4-fluorophenyl)methyl]phtalazin-1(2H)-one |
763113-22-0 | 95% | 5g |
£506.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O126162-100mg |
Olaparib |
763113-22-0 | ≥98% | 100mg |
¥34.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O126162-10mg |
Olaparib |
763113-22-0 | ≥98% | 10mg |
¥25.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O126162-1g |
Olaparib |
763113-22-0 | ≥98% | 1g |
¥149.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O126162-250mg |
Olaparib |
763113-22-0 | ≥98% | 250mg |
¥59.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O126162-25mg |
Olaparib |
763113-22-0 | ≥98% | 25mg |
¥29.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O126162-5g |
Olaparib |
763113-22-0 | ≥98% | 5g |
¥649.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S1060-10mM (1mL in DMSO) |
Olaparib (AZD2281) |
763113-22-0 | 99.99% | 10mM (1mL in DMSO) |
¥745.41 | 2023-09-16 |
Olaparib Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:763113-22-0)olaparib
Order Number:LE751;LE25979605
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:763113-22-0)Olaparib
Order Number:sfd676
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Olaparib Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines
- Pharmaceutical and Biochemical Products Medical Disease Classifications
763113-22-0 (Olaparib) Related Products
- 135381-77-0(Flezelastine)
- 459868-92-9(Rucaparib phosphate)
- 131666-72-3(Ethyl 2-3-(2-amino-2-thioxoethyl)-4-oxo-3,4-dihydrophthalazin-1-ylacetate)
- 59878-57-8(1-cyclopropanecarbonylpiperazine)
- 877399-52-5(Crizotinib)
- 110078-46-1(PLERIXAFOR)
- 16188-61-7(4-Benzyl-2-(2-(dimethylamino)ethyl)phthalazin-1(2H)-one)
- 150319-80-5(3(2H)-Pyridazinone,6-[4-[4-(2,2-diphenylacetyl)-1-piperazinyl]phenyl]-4,5-dihydro-5-methyl-)
- 133510-11-9(3(2H)-Pyridazinone,4,5-dihydro-5-methyl-6-[4-[4-(2-phenylacetyl)-1-piperazinyl]phenyl]-)
- 16015-49-9(3-Benzyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid)